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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

deposition of strontium-containing thin films using Liquid Injection Metal-Organic Chemical

Vapor Deposition (LI-MOCVD). This technique offers excellent control over film stoichiometry,

uniformity, and conformal step coverage, making it ideal for the fabrication of advanced

materials for various applications.

Applications of Strontium-Containing Films
Strontium-containing films are integral to a wide range of technological applications due to their

diverse and tunable properties.

High-Frequency Electronics: Strontium titanate (SrTiO₃) and barium strontium titanate (BST)

films are widely used in tunable microwave devices such as varactors, phase shifters, and

delay lines due to their high dielectric constant and tunability.

Memory Devices: The unique properties of SrTiO₃ make it a promising candidate for next-

generation dynamic random-access memory (DRAM) capacitors.[1] Ferroelectric films like
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strontium bismuth tantalate (SBT) are utilized in non-volatile ferroelectric random-access

memory (FeRAM).

Gate Dielectrics: SrTiO₃ is being investigated as a high-k dielectric material to replace silicon

dioxide in future CMOS transistors, enabling further miniaturization of electronic

components.[1]

Biomedical Applications: Strontium-containing bioactive glasses and coatings are employed

in bone tissue engineering to promote bone repair and regeneration.

Conducting Layers: Strontium ruthenate (SrRuO₃) serves as a conducting layer in epitaxial

heterostructures with various functional oxides, benefiting from its good conductivity and

structural compatibility.

Liquid Injection MOCVD: An Overview
Liquid Injection MOCVD is an advanced thin film deposition technique that addresses the

challenges associated with the low volatility and thermal stability of many metal-organic

precursors. In this method, the precursors are dissolved in a suitable solvent to form a liquid

solution. This solution is then precisely injected into a vaporizer, where it is flash-evaporated.

The resulting precursor vapor is then transported to the reaction chamber by an inert carrier

gas, where it decomposes on a heated substrate to form the desired thin film.

A key advantage of LI-MOCVD is the ability to use a wide range of precursors, including those

that are solid or have low vapor pressures at room temperature. It also allows for precise

control over the film's composition by adjusting the concentration of the precursors in the liquid

solution and the injection rate.

Precursors for LI-MOCVD of Sr-Containing Films
The selection of appropriate precursors is crucial for the successful deposition of high-quality

Sr-containing films. The ideal precursor should exhibit high solubility in the chosen solvent,

good thermal stability in solution, and clean decomposition at the desired deposition

temperature. The following table summarizes some commonly used precursors for the LI-

MOCVD of Sr-containing films.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/222539392_Preparation_of_SrTiO3_thin_films_by_the_liquid_phase_deposition_method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8208370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Film Element Precursor Name Abbreviation

SrTiO₃, SrO Strontium

bis(2,2,6,6-

tetramethyl-3,5-

heptanedionato)stronti

um

Sr(thd)₂ or Sr(DPM)₂

SrTiO₃ Titanium

bis(isopropoxide)bis(2

,2,6,6-tetramethyl-3,5-

heptanedionato)titaniu

m

Ti(O-i-Pr)₂(thd)₂

SrTiO₃ Titanium
Titanium(IV)

isopropoxide
Ti(O-i-Pr)₄

(Ba,Sr)TiO₃ Barium

bis(2,2,6,6-

tetramethyl-3,5-

heptanedionato)bariu

m

Ba(thd)₂

SrBi₂Ta₂O₉ Bismuth

tris(2,2,6,6-

tetramethyl-3,5-

heptanedionato)bismu

th

Bi(thd)₃

SrBi₂Ta₂O₉ Tantalum Tantalum(V) ethoxide Ta(OEt)₅

Experimental Workflow and Protocols
The following sections provide a detailed experimental workflow and protocols for the

deposition of Sr-containing films using LI-MOCVD.

Experimental Workflow Diagram
The diagram below illustrates the typical workflow for the LI-MOCVD process.
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Caption: Experimental workflow for LI-MOCVD of Sr-containing films.

Protocol 1: Deposition of SrTiO₃ Films
This protocol provides a general procedure for the deposition of SrTiO₃ thin films. The specific

parameters should be optimized for the particular LI-MOCVD system and desired film

properties.

1. Precursor Solution Preparation:

Dissolve Sr(thd)₂ and Ti(O-i-Pr)₂(thd)₂ in a suitable organic solvent, such as octane or

tetrahydrofuran (THF), to achieve the desired molar concentrations (e.g., 0.05 - 0.4 M). The

molar ratio of the Sr and Ti precursors in the solution will influence the stoichiometry of the

resulting film.

Stir the solution at room temperature until the precursors are fully dissolved. For some

precursors, gentle heating and stirring may be required.

Filter the solution through a syringe filter (e.g., 0.2 µm PTFE) to remove any particulate

matter.

2. Substrate Preparation:
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Clean the substrate (e.g., Si, Pt-coated Si, MgO) using a standard cleaning procedure. For

Si substrates, this typically involves sequential ultrasonic cleaning in acetone, isopropanol,

and deionized water, followed by drying with a nitrogen gun.

A final UV-ozone treatment or an in-situ plasma clean within the MOCVD reactor can be

performed to remove any remaining organic contaminants.

3. LI-MOCVD Deposition:

Load the prepared substrate into the MOCVD reaction chamber.

Pump the chamber down to the base pressure (typically < 10⁻⁵ Torr).

Heat the substrate to the desired deposition temperature (e.g., 550 - 750 °C).

Set the vaporizer temperature to a value sufficient to flash-evaporate the precursor solution

without causing decomposition (e.g., 200 - 250 °C).

Introduce the carrier gas (e.g., Ar or N₂) and the oxidant gas (e.g., O₂) into the reactor at the

desired flow rates.

Start the injection of the precursor solution into the vaporizer using a liquid injection system.

The injection rate and frequency should be carefully controlled to achieve the desired film

growth rate.

After the deposition is complete, stop the precursor injection and cool down the substrate to

room temperature under a controlled atmosphere (e.g., in the presence of the oxidant gas or

an inert gas).

4. Post-Deposition Annealing (Optional):

For some applications, a post-deposition annealing step may be necessary to improve the

crystallinity and electrical properties of the film.

The annealing is typically performed in a tube furnace or a rapid thermal annealing (RTA)

system at a specific temperature (e.g., 600 - 800 °C) and atmosphere (e.g., O₂, N₂) for a

defined duration.
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Data Presentation: Deposition Parameters and Film
Properties
The following tables summarize typical deposition parameters and the resulting properties of

Sr-containing films grown by LI-MOCVD, as reported in the literature.

Table 1: Deposition Parameters for SrTiO₃ and
(Ba,Sr)TiO₃ Films

Parameter SrTiO₃ (Ba,Sr)TiO₃ Reference

Substrate Si, Pt/SiO₂/Si, MgO Pt(111) [2][3]

Sr Precursor Sr(DPM)₂ Sr(thd)₂ [2][3]

Ti Precursor Ti(i-O₃H₇)₄ Ti(O-i-Pr)₂(thd)₂ [2][3]

Ba Precursor - Ba(thd)₂ [3]

Precursor Solution

Molarity
Not specified

0.35 M (Ba, Sr), 0.4 M

(Ti)
[3]

Solvent Not specified Not specified

Substrate

Temperature
550 - 750 °C 560 - 650 °C [2][3]

Deposition Pressure Low Pressure Not specified [2]

Vaporizer

Temperature
Not specified Not specified

Oxidant Gas O₂ Not specified [2]

Table 2: Resulting Properties of SrTiO₃ Films
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Film Thickness
Deposition

Temperature

Dielectric

Constant

Leakage

Current Density

(@ 1V)

Reference

50 nm 550 °C 146 3.7 x 10⁻⁸ A/cm² [2]

10 nm Not specified ~30 10⁻² A/cm² [2]

100 nm Not specified ~100 Not specified [2]

30 - 50 nm Not specified Not specified
Lowest gate

current observed
[2]

110 nm

(annealed at

600°C)

Not specified 210 6 x 10⁻⁸ A/cm² [1]

Logical Relationships in LI-MOCVD
The following diagram illustrates the key relationships between the process parameters and the

resulting film properties in LI-MOCVD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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